Cas no 1691780-54-7 (3-(3,3-Difluorocyclohexyl)propan-1-ol)

3-(3,3-Difluorocyclohexyl)propan-1-ol is a fluorinated cyclohexyl alcohol derivative characterized by its unique structural features, including a difluorinated cyclohexyl ring and a three-carbon aliphatic hydroxyl chain. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclohexyl backbone contributes to stereochemical control in reactions, while the terminal hydroxyl group allows for further functionalization. This compound is particularly useful in the development of bioactive molecules, where fluorination is leveraged to improve binding affinity and bioavailability. Suitable for use under controlled conditions, it requires handling in accordance with standard laboratory safety protocols.

3-(3,3-Difluorocyclohexyl)propan-1-ol structure

1691780-54-7 structure

Product Name:3-(3,3-Difluorocyclohexyl)propan-1-ol

CAS No:1691780-54-7

MF:C₉H₁₆F₂O

MW:178.219550132751

CID:5743674

PubChem ID:130487540

Update Time:2025-06-07

3-(3,3-Difluorocyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 3-(3,3-Difluorocyclohexyl)propan-1-ol
- 1691780-54-7
- EN300-1624259
- Cyclohexanepropanol, 3,3-difluoro-
- Inchi： 1S/C9H16F2O/c10-9(11)5-1-3-8(7-9)4-2-6-12/h8,12H,1-7H2
- InChI Key： YVNQPTYCEGXPJA-UHFFFAOYSA-N
- SMILES： FC1(CCCC(CCCO)C1)F

Computed Properties

Exact Mass: 178.11692145g/mol
Monoisotopic Mass: 178.11692145g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.06±0.1 g/cm3(Predicted)
Boiling Point: 222.3±10.0 °C(Predicted)
pka: 15.17±0.10(Predicted)

3-(3,3-Difluorocyclohexyl)propan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1624259-0.05g	3-(3,3-difluorocyclohexyl)propan-1-ol	1691780-54-7	0.05g	$1140.0	2023-06-04
Enamine	EN300-1624259-0.1g	3-(3,3-difluorocyclohexyl)propan-1-ol	1691780-54-7	0.1g	$1195.0	2023-06-04
Enamine	EN300-1624259-0.25g	3-(3,3-difluorocyclohexyl)propan-1-ol	1691780-54-7	0.25g	$1249.0	2023-06-04
Enamine	EN300-1624259-0.5g	3-(3,3-difluorocyclohexyl)propan-1-ol	1691780-54-7	0.5g	$1302.0	2023-06-04
Enamine	EN300-1624259-1.0g	3-(3,3-difluorocyclohexyl)propan-1-ol	1691780-54-7	1g	$1357.0	2023-06-04
Enamine	EN300-1624259-2.5g	3-(3,3-difluorocyclohexyl)propan-1-ol	1691780-54-7	2.5g	$2660.0	2023-06-04
Enamine	EN300-1624259-5.0g	3-(3,3-difluorocyclohexyl)propan-1-ol	1691780-54-7	5g	$3935.0	2023-06-04
Enamine	EN300-1624259-10.0g	3-(3,3-difluorocyclohexyl)propan-1-ol	1691780-54-7	10g	$5837.0	2023-06-04
Enamine	EN300-1624259-50mg	3-(3,3-difluorocyclohexyl)propan-1-ol	1691780-54-7	50mg	$948.0	2023-09-22
Enamine	EN300-1624259-100mg	3-(3,3-difluorocyclohexyl)propan-1-ol	1691780-54-7	100mg	$993.0	2023-09-22